Hydroxy fatty acids
Hydroxy fatty acids are a class of compounds characterized by the presence of both carboxylic acid and hydroxyl functional groups in their molecular structure. These natural substances are primarily derived from plants, such as coconut, palm, and olive oils, but can also be synthesized. They play significant roles in various applications due to their unique properties.
In dermatology, hydroxy fatty acids have gained attention for their potential benefits in skincare products, including moisturizing, anti-aging, and protecting the skin barrier. Their ability to penetrate the skin and deliver nutrients effectively makes them valuable additives in cosmetic formulations.
Additionally, these compounds show promise in the pharmaceutical industry due to their antioxidant and anti-inflammatory properties, which can help in the development of new therapeutic agents for various conditions.
The versatility of hydroxy fatty acids lies not only in their broad range of applications but also in their sustainable sourcing from natural plant sources. They are increasingly recognized as green chemicals with minimal environmental impact, making them a preferred choice for eco-conscious consumers and manufacturers alike.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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(2R)-2-hydroxypentanoic acid | 24809-83-4 | C5H10O3 |
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(2S,3S)-2-hydroxy-3-methylpentanoic acid | 59653-35-9 | C6H12O3 |
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4-hydroxy-3-methylbutanoic acid | 77220-86-1 | C5H10O3 |
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2-(hydroxymethyl)-2-methylbutanoic acid | 6922-55-0 | C6H12O3 |
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4-(Dimethylamino)-3-hydroxybutanoic Acid | 542-06-3 | C6H13NO3 |
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2-hydroxybut-3-enoic acid | 600-17-9 | C4H6O3 |
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(3S)-3-hydroxy-4-methylpentanoic acid | 63674-22-6 | C6H12O3 |
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(2R)-2-hydroxy-3,3-dimethylbutanoic acid | 22146-57-2 | C6H12O3 |
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3-Hydroxy-2,2-dimethylpent-4-enoic acid | 1314936-91-8 | C7H12O3 |
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3,5-dihydroxy-3-methylpentanoic acid | 150-97-0 | C6H12O4 |
Related Literature
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Xing-Dong Xu,Jing Zhang,Li-Jun Chen,Rong Guo,De-Xian Wang,Hai-Bo Yang Chem. Commun., 2012,48, 11223-11225
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2. Back cover
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XiaoYing Sun,Peng Han,Bo Li,ShanJun Mao,DangSheng Su Chem. Commun., 2018,54, 864-875
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Ian Liddle,Michelle Glass,Joel D. A. Tyndall,Andrea J. Vernall RSC Med. Chem., 2022,13, 497-510
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Gheorghiţa Mitran,Tam Le Phuong Nguyen,Dong-Kyun Seo React. Chem. Eng., 2023,8, 1901-1913
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Xunyu Lu,Chuan Zhao J. Mater. Chem. A, 2013,1, 12053-12059
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